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Compound of Interest

Compound Name: IAXO-102

Cat. No.: B15610116

Essential Safety and Handling Guide for IAXO-
102

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of IAXO-102. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

IAX0O-102 is a chemical that requires careful handling due to its potential health hazards. The
Safety Data Sheet (SDS) indicates the following classifications according to the Globally
Harmonized System (GHS):

Acute Toxicity - Oral 4 (H302): Harmful if swallowed.

Skin Irritation 2 (H315): Causes skin irritation.

Eye Irritation 2A (H319): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure 3 (H335): May cause respiratory irritation.
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The assigned GHS pictogram is GHS07 (Exclamation Mark), and the signal word is "Warning".

Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling IAXO-102. The

following table summarizes the required PPE:

Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Inspect gloves for integrity

before each use.

To prevent skin contact and
irritation (H315).

Eye Protection

Safety glasses with side

shields or safety goggles.

To protect against splashes
and airborne particles that can
cause serious eye irritation
(H319).

Skin and Body Protection

Laboratory coat. Ensure it is

fully buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If
handling the solid form outside
of a ventilated enclosure
where dust may be generated,
a NIOSH-approved N95 (or
better) particulate respirator is

recommended.

To prevent inhalation of dust or
aerosols that may cause

respiratory irritation (H335).

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Experimental Workflow for Handling IAXO-102
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Safe Handling Workflow for IAXO-102

Preparation

Gesignate a specific handling area

Gather all necessary materials (IAXO-102, solvents, etc.D

Don appropriate PPE

é Handling and Use h

GVeigh IAXO-102 in a ventilated enclosura

:

Gissolve in an appropriate solvent (e.g., Methanol, DMSO)

:

Gonduct the experiment, minimizing aerosol generation

- J
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Cleanup and Disposal

[Decontaminate work surfaces)
Gispose of waste according to protocoD
Doff PPE correctly

[Wash hands thoroughla

o J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of IAXO-102, from preparation to disposal.
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Step-by-Step Handling Procedures:

e Preparation:

o Designate a specific area for handling IAXO-102, preferably within a chemical fume hood
or other ventilated enclosure.

o Ensure a safety shower and eyewash station are readily accessible.

o Assemble all necessary materials, including IAXO-102, solvents, and experimental
apparatus.

o Don the appropriate PPE as outlined in the table above.
e Handling the Solid Compound:

o If working with the solid form, handle it within a ventilated enclosure to minimize dust
inhalation.

o Use appropriate tools (e.g., spatula) for transferring the powder. Avoid creating dust.
» Solution Preparation:

o IAX0-102 is soluble in methanol and a mixture of DMSO and ethanol.[1]

o When dissolving, add the solvent to the solid slowly to prevent splashing.
e During the Experiment:

o Keep containers with IAX0O-102 closed when not in use.

o Avoid direct contact with the skin and eyes.

o If any level of exposure is suspected, follow the first aid procedures outlined below.

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Rinse mouth with water. Do NOT induce
If Swallowed N _ _ _ _
vomiting. Seek immediate medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
In Case of Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

In Case of Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Remove the individual to fresh air and keep
them at rest in a position comfortable for

If Inhaled . .
breathing. If respiratory symptoms develop,

seek medical attention.

Disposal Plan

Proper disposal of IAXO-102 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused IAX0O-102:

o IAXO-102 is not classified as a hazardous waste for transport. However, it should be
disposed of in accordance with local, state, and federal regulations for chemical waste.

o Itis recommended to dispose of solid IAXO-102 as non-hazardous solid organic chemical
waste.[2][3][4][5][6]

o Package the waste in a clearly labeled, sealed container.

e Contaminated Materials:
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o Disposable labware (e.g., pipette tips, tubes) and PPE (e.g., gloves) that have come into
contact with JAX0O-102 should be collected in a designated, sealed waste bag and
disposed of as chemical waste.

o Empty Containers:

o Rinse empty containers thoroughly with an appropriate solvent. The rinsate should be
collected and disposed of as chemical waste.

o Once cleaned, the containers can typically be disposed of with regular laboratory glass or
plastic waste, after defacing the label.

Quantitative Data and Physical Properties

Property Value
Molecular Formula Cs5H71NOs
Molecular Weight 585.9 g/mol
Appearance Solid

Soluble in Methanol, DMSO, and Ethanol (1:1

Solubility VLT

Storage Temperature -20°C

This guide is intended to supplement, not replace, your institution's standard safety protocols
and the information provided in the full Safety Data Sheet (SDS). Always prioritize safety and
consult your institution's Environmental Health and Safety (EHS) department for any specific
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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